Cas no 1892542-07-2 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 1892542-07-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5806521
• PubChem ID: 115016267
• Update Time: 2025-07-25

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1787630
• 1892542-07-2

• Inchi： 1S/C10H18N2O/c1-6-12-8(3)9(7(2)11-12)10(4,5)13/h13H,6H2,1-5H3
• InChI Key： NMHPMDAWRCRVGF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol

Comprehensive Overview of 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 1892542-07-2)

The compound 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol, identified by its CAS No. 1892542-07-2, is a pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a 1-ethyl-3,5-dimethyl-1H-pyrazole core, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing trending topics like green chemistry and AI-driven drug discovery.

In recent years, the demand for heterocyclic compounds like 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol has surged due to their versatility in drug design. The compound’s propan-2-ol moiety enhances solubility, a critical factor in bioavailability optimization, a hot topic in pharmaceutical R&D. Researchers are also investigating its role in sustainable synthesis, aligning with the global push for eco-friendly chemical processes.

The synthesis of CAS No. 1892542-07-2 typically involves multi-step reactions, including alkylation and cyclization of precursor molecules. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation are being explored to improve yield and reduce waste, addressing the growing interest in cost-effective manufacturing. These methods are frequently searched in academic and industrial forums, reflecting their relevance in modern chemistry.

From an application standpoint, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol shows promise as an intermediate in antimicrobial agents and plant growth regulators. Its pyrazole ring is known to interact with biological targets, making it a candidate for drug repurposing studies—a trending approach in AI-augmented research. Additionally, its stability under various conditions makes it suitable for formulation development, another area of high search volume.

Safety and handling of CAS No. 1892542-07-2 adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, a topic often queried in chemical safety databases. The compound’s storage conditions (e.g., inert atmosphere, low humidity) are also frequently discussed in material compatibility forums.

In conclusion, 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-ol represents a compelling case study in the intersection of traditional organic chemistry and cutting-edge technology. Its potential in life sciences and alignment with sustainability goals ensure its continued relevance in both academic and industrial settings. Future research may explore its structure-activity relationships (SAR), a popular search term among medicinal chemists.